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Compound of Interest

4-Hydroxy-3-methylphenyl
Compound Name:
thiocyanate

Cat. No.: B030321

Essential Safety & Handling: 4-Hydroxy-3-
methylphenyl thiocyanate

This guide provides immediate safety, handling, and disposal protocols for 4-Hydroxy-3-
methylphenyl thiocyanate, tailored for research and drug development professionals. Note
that a specific Safety Data Sheet (SDS) for this compound was not available; therefore, these
recommendations are based on general safety protocols for thiocyanate compounds. A
substance-specific risk assessment is imperative before commencing any work.

Hazard Assessment: 4-Hydroxy-3-methylphenyl thiocyanate is classified as Acute Toxicity 4
Oral, signified by the GHSO07 pictogram (exclamation mark) and the "Warning" signal word. The
primary hazard code is H302: Harmful if swallowed. General hazards for thiocyanates can also
include skin and eye irritation.[1][2]

Personal Protective Equipment (PPE):

A comprehensive PPE strategy is critical to mitigate exposure risks. The following table outlines
the recommended PPE for handling 4-Hydroxy-3-methylphenyl thiocyanate.
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Equipment Specification Purpose
ANSI Z87.1-rated safety Protects eyes from splashes of
Eye Protection glasses with side shields or solutions or contact with solid
splash goggles. particles.[3][4]
Protects skin and personal
Lab Coat Standard laboratory coat. ) o
clothing from contamination.
) o Prevents direct skin contact
Gloves Disposable nitrile gloves.

with the chemical.[3]

Use in a well-ventilated area. A
) ) respirator may be required for Minimizes inhalation of the
Respiratory Protection ) ) ]
operations with a potential for compound.[1][5]

aerosol or dust generation.

Operational Plan:

Safe handling practices are paramount to ensure personnel safety and experimental integrity.

[EEN

. Engineering Controls:

Always handle 4-Hydroxy-3-methylphenyl thiocyanate in a certified chemical fume hood

to minimize inhalation exposure.[5]

Ensure an emergency eyewash station and safety shower are readily accessible in the
immediate work area.[1][3]

. Handling Procedures:
Preparation: Before handling, ensure all necessary PPE is donned correctly.
Weighing and Transfer:

o Perform all weighing and transfers within a chemical fume hood to contain any dust or
particles.

o Use a spatula for solid transfers to minimize dust creation.
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» Dissolving: When dissolving the solid, add the solvent slowly to the solid to avoid splashing.

e General Practices:

o Avoid direct contact with the skin, eyes, and clothing.

o Do not eat, drink, or smoke in the laboratory.[1]

o Wash hands thoroughly after handling the compound.[3]

Emergency Procedures:

Immediate and appropriate action is crucial in the event of an exposure or spill.

Emergency

Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[1]

Move the individual to fresh air. If breathing is

Inhalation o ) ) )

difficult, provide oxygen. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with

Ingestion ) . ) i
water. Seek immediate medical attention.[3]
Evacuate the area. For small spills, absorb the
material with an inert substance (e.g.,

Spil vermiculite, sand) and place it in a sealed

pi

container for disposal.[1][5] For large spills,
contact your institution's environmental health

and safety department.

Disposal Plan:
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All waste containing 4-Hydroxy-3-methylphenyl thiocyanate must be treated as hazardous
waste.

» Solid Waste: Collect any solid waste, including contaminated consumables (e.g., weigh
boats, pipette tips), in a clearly labeled, sealed container.

e Liquid Waste: Collect all liquid waste containing the compound in a labeled, sealed, and
appropriate hazardous waste container.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
Contact your institution's environmental health and safety department for specific disposal
procedures.

Workflow for Safe Handling and Emergency Response
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Workflow for Handling 4-Hydroxy-3-methylphenyl thiocyanate
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Caption: Safe handling and emergency workflow for 4-Hydroxy-3-methylphenyl thiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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